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Abstract

5-Amino-2-methoxybenzenesulfonic acid (CAS No: 6470-17-3) is a substituted aromatic
compound of significant interest in synthetic organic chemistry. Possessing three distinct
functional groups—an amine, a methoxy ether, and a sulfonic acid—it serves as a versatile
building block for the synthesis of more complex molecules, particularly in the dye industry and
as a potential intermediate in pharmaceutical development. This guide provides a
comprehensive overview of its chemical identity, physicochemical properties, synthetic
considerations, key applications, and safety protocols. By elucidating the causality behind its
reactivity and utility, this document aims to equip researchers with the foundational knowledge
required for its effective application in laboratory and industrial settings.

Chemical Identity and Physicochemical Profile

5-Amino-2-methoxybenzenesulfonic acid, also known by synonyms such as p-Anisidine-3-
sulfonic acid and 6-Methoxymetanilic acid, is uniquely identified by its Chemical Abstracts
Service (CAS) number: 6470-17-3.[1][2] Its structural and physical properties are fundamental
to understanding its behavior in chemical reactions.

Chemical Structure and Identifiers

The molecule's structure consists of a benzene ring substituted with an amino group (-NHz), a
methoxy group (-OCHs), and a sulfonic acid group (-SOsH). The relative positions of these
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groups dictate its chemical reactivity and potential applications.

Caption: Chemical structure of 5-Amino-2-methoxybenzenesulfonic acid.
Key Chemical Identifiers:

e Molecular Formula: C7HoNOa4SJ[1]

e InChl Key: IXZGTFLIJFKLVAX-UHFFFAOYSA-N[3]

e Canonical SMILES: COC1=C(C=C(C=C1)N)S(=0)(=0)0[3]

Physicochemical Data

Quantitative data provides insight into the compound's physical state, solubility, and stability,
which are critical for designing experiments and for storage.

Property Value Source(s)
CAS Number 6470-17-3 [1][2]13]14]
Molecular Weight 203.22 g/mol [1][3]
Melting Point 314-318 °C [4]
Appearance Solid (form varies) N/A
Hydrogen Bond Donors 2 [4]
Hydrogen Bond Acceptors 5 [4]

Synthesis Considerations

While specific, detailed synthesis procedures for 5-Amino-2-methoxybenzenesulfonic acid
are proprietary or found within patent literature, a general understanding can be derived from
established organic chemistry principles. The synthesis of substituted benzenesulfonic acids
typically involves multi-step pathways. A plausible retro-synthetic analysis suggests that
precursors like p-anisidine (4-methoxyaniline) could be a starting point, followed by a
sulfonation reaction.
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The challenge in such a synthesis lies in controlling the regioselectivity of the sulfonation. The
methoxy group is an ortho-, para-directing activator, while the amino group is also a strong
activator. Direct sulfonation of p-anisidine would likely lead to a mixture of products. Therefore,
a common strategy involves protecting the highly reactive amino group (e.g., through
acetylation) before proceeding with sulfonation, followed by deprotection.

Start: p-Anisidine deproterect

cetic Anhydride

Step 1: Protection Final Product:
(e.g., Acetylation of Amino Group) 5-Amino-2-methoxybenzenesulfonic acid

uming Sulfuric Acid

Step 2: Sulfonation
(e.g., with H2S04/S03)

cid/Base Hydrolysis

Step 3: Deprotection
(Hydrolysis of Protecting Group)

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of 5-Amino-2-methoxybenzenesulfonic acid.

Applications in Research and Drug Development

The utility of 5-Amino-2-methoxybenzenesulfonic acid stems from its trifunctional nature,
making it a valuable intermediate. The amino group is a primary nucleophile and can be readily
diazotized, while the sulfonic acid group enhances water solubility and can act as a directing
group or be chemically modified.

Intermediate for Azo Dyes
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The most prominent application is in the synthesis of azo dyes. The primary aromatic amine
can undergo diazotization when treated with nitrous acid (generated in situ from NaNOz and a
strong acid). The resulting diazonium salt is a potent electrophile that can react with electron-
rich coupling partners (like phenols or anilines) to form brightly colored azo compounds. The
sulfonic acid group is crucial in this context as it imparts water solubility to the final dye, a
necessary property for textile applications.

Building Block in Pharmaceutical Synthesis

In drug development, compounds with sulfonic acid or sulfonamide moieties are common.
While direct applications of this specific molecule in marketed drugs are not widely
documented, its structure represents a key fragment. For instance, the related compound 5-
Amino-2-Methylbenzenesulfonamide is an intermediate in the synthesis of Pazopanib, a multi-
targeted tyrosine kinase inhibitor used in cancer therapy.[5] This highlights the potential of
benzenesulfonic acid derivatives as foundational scaffolds for creating targeted therapeutics.
The amino group provides a handle for building out molecular complexity, while the sulfonic
acid can be converted to a sulfonamide, a common pharmacophore.
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Caption: Role as a versatile chemical intermediate.

Experimental Protocol: Synthesis of an Azo Dye (H-
Acid Coupling)

To illustrate its practical utility, this section details a representative protocol for the synthesis of
a simple water-soluble azo dye. This procedure is self-validating; a successful reaction is
indicated by a distinct color change.

Objective: To synthesize an azo dye by diazotizing 5-Amino-2-methoxybenzenesulfonic acid
and coupling it with H-acid (8-amino-1-naphthol-3,6-disulfonic acid).

Materials:

e 5-Amino-2-methoxybenzenesulfonic acid

e Sodium nitrite (NaNO2)

e Hydrochloric acid (HCI), concentrated

e H-acid (8-amino-1-naphthol-3,6-disulfonic acid)
e Sodium carbonate (Na2CO3)

« Distilled water

* Ice bath

o Magnetic stirrer and stir bar

o Beakers and Erlenmeyer flasks

Workflow:
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Part A: Diazotization
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Caption: Experimental workflow for azo dye synthesis.
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Step-by-Step Procedure:
o Diazotization:

o In a 250 mL beaker, suspend 0.05 mol of 5-Amino-2-methoxybenzenesulfonic acid in
100 mL of water.

o Slowly add 15 mL of concentrated HCI while stirring. A fine suspension should form.
o Cool the mixture to 0-5 °C in an ice-salt bath.
o Dissolve 0.052 mol of sodium nitrite in 20 mL of water and cool it.

o Add the sodium nitrite solution dropwise to the cold amine suspension over 15 minutes,
ensuring the temperature does not rise above 5 °C.

o Causality Check: Maintaining low temperature is critical because diazonium salts are
unstable and can decompose at higher temperatures.

o After the addition is complete, stir for another 15 minutes. Check for the presence of
excess nitrous acid using starch-iodide paper (a blue-black color indicates excess).

e Coupling:

o In a separate 500 mL beaker, dissolve 0.05 mol of H-acid in 150 mL of water containing
0.15 mol of sodium carbonate. This creates an alkaline solution of the coupling
component.

o Causality Check: The coupling reaction is pH-dependent. Alkaline conditions are required
to activate the naphthol ring system of the H-acid for electrophilic attack by the diazonium
salt.

o Cool this solution to 0-5 °C.

o Slowly add the previously prepared cold diazonium salt solution to the H-acid solution with
vigorous stirring.

o A deep color (typically red or violet) should form immediately.
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o Maintain the pH of the mixture between 8 and 9 by adding more sodium carbonate
solution if necessary.

o |solation:

o Continue stirring the reaction mixture in the cold for 1-2 hours to ensure the reaction goes
to completion.

o Precipitate the dye from the solution by adding solid sodium chloride in portions until the
dye separates as a solid (‘salting out’).

o Collect the dye by vacuum filtration, wash it with a saturated NaCl solution, and dry it in an
oven at a moderate temperature.

Safety and Handling

5-Amino-2-methoxybenzenesulfonic acid is a corrosive chemical that requires careful
handling to prevent injury.[3] Adherence to standard laboratory safety protocols is mandatory.

GHS Hazard Information:

Hazard Class Code Statement Source(s)
i Causes severe skin
Skin
] o H314 burns and eye [3114]
Corrosion/Irritation
damage

Precautionary Measures:

e Engineering Controls: Use in a well-ventilated area, preferably within a chemical fume hood.
Ensure eyewash stations and safety showers are readily accessible.

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles and a face shield.

o Skin Protection: Wear chemically resistant gloves (e.g., nitrile) and a lab coat.
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o Respiratory Protection: If dust is generated, use a P3 (EN 143) respirator cartridge or
equivalent.

e Handling: Avoid creating dust. Do not breathe dust. Avoid contact with skin, eyes, and
clothing. Wash hands thoroughly after handling.

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep
away from incompatible materials such as strong oxidizing agents and strong acids.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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